1-Methyl-7-nitroisatoic anhydride
Overview
Description
1-Methyl-7-nitroisatoic anhydride, also known as 1M7, is a chemical compound with the empirical formula C9H6N2O5 . It is used as a reagent for RNA SHAPE-MaP (Selective 2’-Hydroxyl Acylation analyzed by Primer Extension and Mutational Profiling), which provides insight into RNA structure .
Synthesis Analysis
The synthesis of 1-Methyl-7-nitroisatoic anhydride is straightforward from commercially available precursors . It is a robust reagent for routine SHAPE experiments .Molecular Structure Analysis
The molecular weight of 1-Methyl-7-nitroisatoic anhydride is 222.15 . It is used as a small, electrophilic chemical probe in SHAPE to react with the 2’-hydroxyl group of RNA .Chemical Reactions Analysis
1-Methyl-7-nitroisatoic anhydride is used to react with the 2’-hydroxyl group of RNA, providing insight into RNA structure .Physical And Chemical Properties Analysis
1-Methyl-7-nitroisatoic anhydride is a powder with a melting point of 204.5 °C. It should be stored at a temperature of 2-8°C .Scientific Research Applications
- Summary of the Application : 1-Methyl-7-nitroisatoic anhydride (1M7) is used as an in vivo SHAPE-MaP reagent for live cell RNA structure analysis at single nucleotide resolution . SHAPE – or selective 2′-hydroxyl acylation analyzed by primer extension – uses small, electrophilic chemical probes such as 1M7 to react with the 2′-hydroxyl group and provides insight to RNA structure . When combined with mutational profiling (MaP), quantitative nucleotide measurements are possible for entire transcriptomes . Together, these methods deepen the understanding of RNA interactions and regions that may be exploited for design of RNA-targeting small-molecule drugs .
- Methods of Application or Experimental Procedures : The synthesis of 1-methyl-7-nitroisatoic anhydride was originally described by Mortimer et al . The reaction scheme involves the use of 4-nitroisatoic anhydride (4NIA), Sodium hydride (NaH), and Methyl iodide (MeI) in a series of reactions . The resulting bright orange precipitate is then filtered by vacuum filtration in a Buchner funnel, rinsed twice with ice cold water, followed by 3 rinses with ether, and dried overnight in an oven .
- Results or Outcomes : The yield of the synthesis is approximately 80% . The product is a bright orange powdery solid . The 1H NMR [400 MHz, CO (CD3)2] values are: σ 3.69 (s, 3H, -NCH3-), 8.12 (dd, J=8.8 Hz, 2 Hz, 1 H, ArH), 8.2 (d, J=2hz, 1h, ArH), 8.34 (d, J=8.4 Hz, 1 H, ArH) .
Safety And Hazards
Future Directions
The use of 1-Methyl-7-nitroisatoic anhydride in RNA SHAPE-MaP experiments has deepened the understanding of RNA interactions and regions that may be exploited for the design of RNA-targeting small-molecule drugs . Future research may continue to explore these applications.
Relevant papers on 1-Methyl-7-nitroisatoic anhydride have been analyzed to provide this information .
properties
IUPAC Name |
1-methyl-7-nitro-3,1-benzoxazine-2,4-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2O5/c1-10-7-4-5(11(14)15)2-3-6(7)8(12)16-9(10)13/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MULNCJWAVSDEKJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)OC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101299566 | |
Record name | 1-Methyl-7-nitroisatoic anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101299566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-7-nitroisatoic anhydride | |
CAS RN |
73043-80-8 | |
Record name | 1-Methyl-7-nitroisatoic anhydride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=73043-80-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Methyl-7-nitroisatoic anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101299566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Methyl-7-nitroisatoic anhydride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.